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Compound of Interest

Compound Name: 3-(Thiophen-2-yl)propanal

Cat. No.: B15286408 Get Quote

An In-depth Technical Guide to 3-(Thiophen-2-yl)propanal

This technical guide provides a comprehensive overview of the chemical and biological

properties of 3-(Thiophen-2-yl)propanal, a thiophene derivative of interest to researchers in

medicinal chemistry and drug development. The document details the compound's molecular

characteristics, a representative synthetic protocol, an analytical methodology for its

characterization, and a summary of the known biological activities of related thiophene

compounds.

Compound Data
A summary of the key quantitative data for 3-(Thiophen-2-yl)propanal is presented in Table 1.

This information is crucial for experimental design and data interpretation.

Property Value Source

Molecular Formula C₇H₈OS PubChemLite[1]

Molar Mass 140.20 g/mol Calculated

Monoisotopic Mass 140.02959 Da PubChemLite[1]

Predicted XlogP 1.8 PubChemLite[1]
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While a specific protocol for the synthesis of 3-(Thiophen-2-yl)propanal is not readily available

in the cited literature, a representative procedure can be adapted from the synthesis of

structurally similar compounds. The following is a generalized protocol for the synthesis of a

related compound, 3-(1H-pyrrol-2-yl)-1-(thiophen-2-yl)propanone, which can be modified for the

target compound.[2][3]

Reaction: Thiophene-2-carbaldehyde reacts with an appropriate three-carbon building block via

a condensation reaction to yield 3-(Thiophen-2-yl)propanal.

Materials:

Thiophene-2-carbaldehyde

Acetaldehyde diethyl acetal

Sodium hydroxide (NaOH)

Methanol (MeOH)

Water (H₂O)

Diethyl ether

Saturated aqueous solution of sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Hydrochloric acid (HCl, dilute)

Procedure:

A solution of thiophene-2-carbaldehyde (1 equivalent) in methanol is prepared in a round-

bottom flask.

Acetaldehyde diethyl acetal (1.2 equivalents) is added to the solution.

A solution of NaOH (0.1 equivalents) in water is added dropwise to the reaction mixture with

stirring.
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The reaction is stirred at room temperature for 24 hours, and the progress is monitored by

thin-layer chromatography (TLC).

Upon completion, the reaction mixture is acidified with dilute HCl to neutralize the base.

The mixture is then extracted three times with diethyl ether.

The combined organic layers are washed with a saturated NaHCO₃ solution and then with

brine.

The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under

reduced pressure to yield the crude product.

The crude product is purified by column chromatography on silica gel.

Analytical Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)
The identity and purity of synthesized 3-(Thiophen-2-yl)propanal can be confirmed using Gas

Chromatography-Mass Spectrometry (GC-MS). The following is a general GC-MS protocol that

can be adapted for the analysis of this compound.[4][5][6][7][8]

Instrumentation:

Gas chromatograph coupled with a mass spectrometer.

Capillary column suitable for the analysis of polar compounds (e.g., DB-5ms or equivalent).

GC Conditions:

Injector Temperature: 250°C

Injection Mode: Splitless

Oven Program:

Initial temperature: 60°C, hold for 2 minutes.
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Ramp: 10°C/min to 280°C.

Final hold: 5 minutes at 280°C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Conditions:

Ion Source Temperature: 230°C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Sample Preparation:

A dilute solution of the sample is prepared in a volatile organic solvent such as

dichloromethane or ethyl acetate.

1 µL of the sample solution is injected into the GC-MS.

Data Analysis:

The resulting mass spectrum of the analyte peak is compared with a reference library (e.g.,

NIST) to confirm the identity of 3-(Thiophen-2-yl)propanal. The fragmentation pattern should

be consistent with the molecular structure.

Biological Activities of Thiophene Derivatives
Thiophene-containing compounds are known to exhibit a wide range of biological activities.[9]

[10][11] While specific studies on 3-(Thiophen-2-yl)propanal are limited, the broader class of

thiophenes has been investigated for the following properties:

Antimicrobial and Antifungal Activity: Many thiophene derivatives have demonstrated potent

activity against various strains of bacteria and fungi.[12][13]

Anti-inflammatory Effects: Some thiophenes have been shown to possess anti-inflammatory

properties.[9][11]
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Antiviral Activity: The thiophene scaffold is present in some compounds with reported

antiviral effects.[9][11]

Cytotoxic and Anticancer Activity: Certain thiophene derivatives have been investigated for

their potential as anticancer agents, with some showing cytotoxicity against cancer cell lines.

[9][11] One study on a different thiophene derivative, 2-(pro-1-ynyl)-5-(5,6-dihydroxypenta-

1,3-diynyl) thiophene (PYDDT), showed induction of apoptosis in human colon cancer cells

through a JNK/ROS-mediated mitochondrial pathway.[9]

Visualizations
To further illustrate the concepts discussed, the following diagrams are provided.
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Figure 1. Experimental workflow for the synthesis and analysis of 3-(Thiophen-2-yl)propanal.
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Figure 2. A representative signaling pathway for apoptosis induction by a thiophene derivative.
[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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